![molecular formula C8H5NO2S B1281065 2,1-Benzisothiazole-3-carboxylic acid CAS No. 34250-66-3](/img/structure/B1281065.png)
2,1-Benzisothiazole-3-carboxylic acid
Overview
Description
“2,1-Benzisothiazole-3-carboxylic acid” is a chemical compound with the molecular formula C8H5NO2S and a molecular weight of 179.2 . It is a type of benzisothiazole, which is a class of compounds that have been extensively studied due to their wide range of biological activities .
Synthesis Analysis
The synthesis of 2,1-Benzisothiazole-3-carboxylic acid has been reported in the literature. One method involves the reaction of α-substituted o-toluidines with thionyl chloride . This reaction yields 2,1-Benzisothiazole-3-carboxylic acid in a 30% yield .
Molecular Structure Analysis
The molecule is planar with multiple bond character indicated by N-N and S-N distances of 128 and 171 picometers respectively . Like naphthalene, this heterocycle is a 10-electron system .
Chemical Reactions Analysis
The chemistry of 2,1-benzisothiazoles involves reactions with α-substituted o-toluidines with thionyl chloride . More highly substituted o-alkylanilines produce N-sulphinylamines, with only traces of 2,1-benzisothiazoles being formed .
Physical And Chemical Properties Analysis
The physical and chemical properties of 2,1-Benzisothiazole-3-carboxylic acid include a molecular weight of 179.2 and a predicted boiling point of 279.7±23.0 °C . The compound also has a predicted density of 1.508±0.06 g/cm3 .
Scientific Research Applications
Inhibitor of SGLT2
The compound has been used in the synthesis of inhibitors of Sodium-Glucose Transport proteins (SGLT2) which are important in the treatment of diabetes . The compound was part of a structure-activity relationship (SAR) study that led to the development of potent inhibitors of SGLT2 .
Pharmacokinetics Studies
The compound has been used in pharmacokinetics studies . These studies are crucial in understanding how a drug is absorbed, distributed, metabolized, and excreted in the body .
Chemical Synthesis
The compound is used in chemical synthesis . It is used as a building block in the synthesis of more complex molecules .
Chromatography
The compound is used in chromatography . Chromatography is a technique used to separate mixtures and it’s widely used in biochemical and analytical studies .
Material Science
The compound is used in material science . It can be used in the synthesis of materials with specific properties .
Analytical Studies
The compound is used in analytical studies . It can be used as a standard or a reagent in various analytical techniques .
Mechanism of Action
Target of Action
The primary target of 2,1-Benzisothiazole-3-carboxylic acid is the Sodium-Glucose Transporter 2 (SGLT2) based on the information found . SGLT2 is a protein that facilitates glucose reabsorption in the kidney. Inhibitors of SGLT2 are often used in the treatment of diabetes mellitus type 2.
Mode of Action
The compound interacts with its target, SGLT2, by inhibiting its function . This inhibition prevents glucose reabsorption in the kidneys, leading to the excretion of glucose in the urine and a subsequent decrease in blood glucose levels.
Biochemical Pathways
The inhibition of SGLT2 affects the renal glucose reabsorption pathway . Under normal circumstances, SGLT2 reabsorbs most of the glucose filtered by the kidneys. By inhibiting SGLT2, 2,1-Benzisothiazole-3-carboxylic acid prevents this reabsorption, causing an increase in urinary glucose excretion and a decrease in blood glucose levels.
Pharmacokinetics
The compound was used in a transport inhibition assay, suggesting it has sufficient bioavailability to interact with its target .
Result of Action
The result of the action of 2,1-Benzisothiazole-3-carboxylic acid is a decrease in blood glucose levels . By inhibiting SGLT2 and preventing glucose reabsorption in the kidneys, the compound increases urinary glucose excretion, leading to a decrease in blood glucose levels.
Action Environment
The action of 2,1-Benzisothiazole-3-carboxylic acid is influenced by the physiological environment in which it operates. For example, the compound’s efficacy may be affected by factors such as the pH of the urine, which can influence the activity of SGLT2
Safety and Hazards
Safety data sheets recommend avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eyes when handling 2,1-Benzisothiazole-3-carboxylic acid . Personal protective equipment, including chemical impermeable gloves, should be worn, and adequate ventilation should be ensured .
Future Directions
properties
IUPAC Name |
2,1-benzothiazole-3-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5NO2S/c10-8(11)7-5-3-1-2-4-6(5)9-12-7/h1-4H,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYSZCXJYVNFLQZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(SN=C2C=C1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60482207 | |
Record name | 2,1-Benzisothiazole-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60482207 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,1-Benzisothiazole-3-carboxylic acid | |
CAS RN |
34250-66-3 | |
Record name | 2,1-Benzisothiazole-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60482207 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,1-benzothiazole-3-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is a convenient one-stage synthesis method for 2,1-Benzisothiazole-3-carboxylic acid?
A: While reacting α-substituted o-toluidines with thionyl chloride generally yields N-sulfinyl derivatives or tars, o-ethylaniline offers a unique pathway. The reaction likely forms 3-methyl-2,1-benzisothiazole as an intermediate. [] This intermediate undergoes rapid chlorination at the methyl group. Subsequent hydrolysis then yields 2,1-benzisothiazole-3-carboxylic acid with a 30% yield. []
Q2: Does the reaction of α-substituted o-toluidines with thionyl chloride always lead to 2,1-benzisothiazoles?
A: No, the outcome heavily depends on the substituent on the o-toluidine. While o-benzylaniline provides a nearly quantitative yield of the corresponding 2,1-benzisothiazole, other substituents tell a different story. [] For instance, o-toluidines with cyano, hydroxyl, or chlorine groups at the methyl predominantly form N-sulfinyl derivatives or intractable tars. [] Similarly, o-alkylanilines with bulkier substituents primarily result in N-sulphinylamines, with only trace amounts of 2,1-benzisothiazoles detected. [] This suggests that both the electronic nature and steric hindrance of the substituent significantly impact the reaction pathway and product formation.
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